![molecular formula C7H12Cl2N2O2S B2996315 2-(1-Aminoethyl)-5-methylthiazole-4-carboxylic acid dihydrochloride CAS No. 2137744-99-9](/img/structure/B2996315.png)
2-(1-Aminoethyl)-5-methylthiazole-4-carboxylic acid dihydrochloride
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Overview
Description
Y-27632 Dihydrochloride is a selective inhibitor of Rho-associated protein kinase (ROCK). It binds to the catalytic site of ROCK, preventing binding of Ras-related GTPase Rho A, which is involved in actin cytoskeleton reorganization, cell adhesion, and cell migration .
Synthesis Analysis
The synthesis of similar compounds, such as imidazolines, involves processes like acid and epichlorohydrin acid cyclisation to give an imidazoline derivative, reduction, ring opening, amidation, and quaternization .Molecular Structure Analysis
The molecular formula of Y-27632 Dihydrochloride is C14H21N3O · 2HCl, and it has a molecular weight of 320.3 g/mol .Chemical Reactions Analysis
The chemical reactions of similar compounds, such as imidazolines, involve interactions like ion–ion, ion–solvent, solute–solvent interactions, etc .Physical And Chemical Properties Analysis
Y-27632 Dihydrochloride is a crystalline solid. It is soluble in PBS (pH 7.2) up to 30 mM, DMSO up to 90 mM, and absolute ethanol up to 15 mM .Scientific Research Applications
Synthesis and Biological Activity
Synthesis of N-Substituted Azetidinones : Research on 2-Aminobenzothiazole derivatives, a close relative to the compound , has been explored for their antibacterial activity against various microorganisms, such as Staphylococcus aureus and Escherichia coli, and their antifungal activity against different fungal species (Chavan & Pai, 2007).
Development of Antiprion Agents : 2-Aminothiazoles, closely related to the query compound, have been studied as new small molecules with antiprion activity, particularly in prion-infected neuroblastoma cell lines. These compounds have shown promise in achieving high drug concentrations in the brain, suggesting potential for neurological applications (Gallardo-Godoy et al., 2011).
Antimicrobial Properties of Triazole Derivatives : Research on the synthesis and antimicrobial activities of triazole derivatives, which share structural similarities with the query compound, indicates their potential as effective agents against various microorganisms (Bektaş et al., 2007).
Chemical Synthesis and Molecular Interactions
Supramolecular Organic Salts : Studies on 2-aminoheterocyclic compounds, similar in structure to the query compound, have contributed to a deeper understanding of hydrogen bonding and non-covalent interactions in the formation of supramolecular organic salts (Jin et al., 2011).
Polymer Syntheses : The synthesis of polyesters based on derivatives of aminothiazoles, related to the query compound, has been explored. These studies focus on thermotropic properties and the potential application in materials science (Kricheldorf & Thomsen, 1992).
Protein Modification : The site-specific modification of proteins using derivatives of aminothiazoles has been investigated. This research is significant for bioorthogonal reactions, which are crucial in biological systems and therapeutic development (Zheng et al., 2020).
Mechanism of Action
Target of Action
The primary target of 2-(1-Aminoethyl)-5-methylthiazole-4-carboxylic acid dihydrochloride is the Rho-associated coiled-coil forming protein serine/threonine kinase (ROCK) family of protein kinases . This family of kinases plays a crucial role in various cellular processes, including cell adhesion and smooth muscle contraction .
Mode of Action
This compound acts as a potent, ATP-competitive inhibitor of ROCKs . It inhibits the kinase activity of both ROCK-I and ROCK-II in vitro, and this inhibition is reversed by ATP in a competitive manner . This suggests that the compound inhibits the kinases by binding to the catalytic site .
Biochemical Pathways
The inhibition of ROCK kinases by this compound affects several biochemical pathways. For instance, it can lead to the abolition of stress fibers in cells . The g1-s phase transition of the cell cycle and cytokinesis are little affected at the concentration that abolishes stress fibers .
Pharmacokinetics
The compound is taken up by cells in a temperature- and time-dependent and saturable manner, and this uptake is competed with unlabeled compound . No concentrated accumulation was found, suggesting that the uptake is a carrier-mediated facilitated diffusion .
Result of Action
The inhibition of ROCK kinases by this compound has several cellular effects. For example, it promotes skeletal myogenic differentiation of certain types of cells . It also increases the survival rate of human embryonic stem cells and iPSC undergoing cryopreservation .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the temperature can affect the uptake of the compound by cells . .
Safety and Hazards
properties
IUPAC Name |
2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylic acid;dihydrochloride |
Source
|
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S.2ClH/c1-3(8)6-9-5(7(10)11)4(2)12-6;;/h3H,8H2,1-2H3,(H,10,11);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGTOHPYNEMEWBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C(C)N)C(=O)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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